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Compound of Interest

Compound Name: 1233B

Cat. No.: B15562551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1233B, also known as L-660282, is a fungal metabolite derived from the antibiotic 1233A.[1][2]

It is identified as the hydroxy-acid derivative of 1233A and is of interest for its antibacterial

properties.[1] Accurate and reproducible preparation of 1233B stock solutions is fundamental

for experimental success in research and drug development. This document provides a

detailed protocol for the preparation, storage, and handling of 1233B stock solutions to ensure

consistency and reliability in experimental workflows.

Physicochemical Properties and Data
A comprehensive understanding of the physicochemical properties of 1233B is essential for its

effective use in research. Key data is summarized in the table below for easy reference.
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Property Value Source(s)

Systematic Name

12-Hydroxy-13-

(hydroxymethyl)-3,5,7-

trimethyl-2,4-tetradecadiene-

1,14-dioic acid

[1][2][3]

Synonyms L-660282, L 660,282 [2][4]

Molecular Formula C₁₈H₃₀O₆ [1][3][4]

Molecular Weight 342.4 g/mol [1][4]

Appearance Off-white solid [1][2][4]

Purity ≥95% (HPLC) [2][4]

Solubility

Soluble in DMSO, ethanol, and

methanol.[1][2][4] Poor

solubility in aqueous solutions.

[5]

Computed XLogP3 3.2 [1]

Experimental Protocols
Safety Precautions
Before handling 1233B, it is crucial to review the Safety Data Sheet (SDS) provided by the

supplier.[6] Standard laboratory Personal Protective Equipment (PPE), including a lab coat,

chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield, must be worn.[6]

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

prevent inhalation of dust or aerosols.[6]

Protocol 1: Preparation of a 10 mM 1233B Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 1233B in Dimethyl

Sulfoxide (DMSO), a common solvent for this compound.
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Materials:

1233B (solid)

Anhydrous/molecular sieve-dried DMSO

Calibrated analytical balance

Sterile 1.5 mL microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or sonicator (optional)

Procedure:

Equilibration: Allow the vial containing solid 1233B to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of 1233B. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 3.424 mg of 1233B.[4]

Solubilization: Using a calibrated micropipette, add the calculated volume of DMSO to the

microcentrifuge tube containing the weighed 1233B. For the example above, add 1 mL of

DMSO.[4]

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

[4] A visual inspection should confirm the absence of any particulate matter.[4]

Troubleshooting: If dissolution is slow, gentle warming of the solution to 37°C or brief

sonication can be employed to aid the process.[5] However, avoid prolonged heating to

prevent potential degradation of the compound.[5]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[4][5]
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Storage: Store the aliquoted stock solution at -20°C for short-term storage (up to 1 month) or

at -80°C for long-term storage (up to 6 months).[4] The solid form of 1233B is stable for at

least 3 years when stored at -20°C.[1][2][4]

Protocol 2: Preparation of Aqueous Working Solutions
from a DMSO Stock
Due to the poor aqueous solubility of 1233B, dilution from a concentrated organic stock

solution into an aqueous buffer can lead to precipitation.[5] This protocol provides a method to

minimize this issue.

Materials:

10 mM 1233B in DMSO stock solution (from Protocol 1)

Sterile aqueous buffer (e.g., PBS), pre-warmed to 37°C

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Thawing: Thaw an aliquot of the 10 mM 1233B DMSO stock solution at room temperature.[5]

Buffer Preparation: In a sterile tube, place the required volume of the pre-warmed aqueous

buffer.[5]

Dilution: While gently vortexing the buffer, add the calculated volume of the 1233B stock

solution dropwise.[5] For instance, to prepare 1 mL of a 10 µM working solution, add 1 µL of

the 10 mM stock solution to 999 µL of the buffer.[5]

Note: The final concentration of DMSO in the working solution should be kept as low as

possible, ideally below 0.5%, to avoid solvent-induced effects in biological assays.[5]

Usage: Use the freshly prepared working solution immediately to ensure the compound

remains in solution.
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Data Summary Tables
Table 1: Storage and Stability of 1233B

Form
Storage
Temperature

Duration Notes Source(s)

Solid +4°C Short-term
Keep cool and

dry.
[2][4]

Solid -20°C At least 3 years

Recommended

for long-term

storage.

[1][2][4]

In Solvent

(DMSO)
-20°C Up to 1 month

Avoid repeated

freeze-thaw

cycles.

[4][7]

In Solvent

(DMSO)
-80°C Up to 6 months

Recommended

for long-term

solution storage.

Avoid repeated

freeze-thaw

cycles.

[4]

Table 2: Troubleshooting Solubility Issues
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Problem Potential Cause
Recommended
Solution(s)

Source(s)

Precipitation upon

dilution into aqueous

buffer

1233B is significantly

less soluble in the

aqueous buffer than in

the concentrated

organic solvent.

1. Lower the final

concentration of

1233B in the working

solution.2. If the

experimental system

allows, slightly

increase the final

concentration of the

organic co-solvent

(e.g., DMSO).3. Add

the aqueous buffer to

the stock solution

gradually while

vortexing.

[5]

Solid 1233B does not

dissolve in the organic

solvent

Insufficient mixing or

low temperature.

1. Vortex thoroughly.2.

Gently warm the

solution to 37°C.3.

Briefly sonicate the

solution in a water

bath.

[5]

Inconsistent

experimental results

The concentration of

dissolved 1233B may

be variable due to

partial precipitation.

1. Prepare fresh

working solutions for

each experiment.2.

Perform a stability test

to determine the time

window in which

1233B remains in

solution in your

specific buffer.

[5]
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Stock Solution Preparation

Working Solution Preparation

Start:
Solid 1233B

Weigh 3.424 mg
1233B

Equilibrate to RT
Add 1 mL

DMSO
Vortex to
Dissolve

Aliquot into
Single-Use Tubes

Store at -20°C
or -80°C

Thaw Stock
Solution Aliquot

For Experiment

Add Stock to
Buffer while Vortexing

Add Pre-warmed
Aqueous Buffer

Use Immediately
in Experiment

Click to download full resolution via product page

Caption: Workflow for preparing 1233B stock and working solutions.

Chemical Relationship

Antibiotic 1233A
(β-lactone)

1233B
(di-acid)

Hydrolysis
(β-lactone ring opening)

Click to download full resolution via product page

Caption: Hydrolysis of antibiotic 1233A to form 1233B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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